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Compound of Interest

Compound Name: (3,4,5-Triiodophenyl)methanol

Cat. No.: B1394875 Get Quote

This document provides a comprehensive technical overview of (3,4,5-
Triiodophenyl)methanol, designed for researchers, scientists, and drug development

professionals. The guide moves beyond a standard Safety Data Sheet (SDS) to offer practical,

field-proven insights into its safe handling, storage, and emergency management, grounded in

its specific chemical properties and associated hazards.

Introduction and Compound Profile
(3,4,5-Triiodophenyl)methanol (CAS No. 52273-53-7) is a heavily halogenated aromatic

alcohol.[1][2] Its structure, featuring three iodine atoms on the phenyl ring, makes it a valuable

intermediate in organic synthesis, particularly where high molecular weight, radiopacity, or

specific steric and electronic properties are required. However, this high degree of iodination

also necessitates a rigorous approach to safety and handling. The presence of iodine can

influence the compound's reactivity and toxicological profile, making adherence to strict

laboratory protocols essential. This guide serves as a self-validating system of protocols,

explaining the causality behind each recommendation to ensure user safety and experimental

integrity.

Physicochemical and Identity Data
A clear understanding of a compound's physical and chemical properties is the foundation of its

safe use. The key identifiers and properties for (3,4,5-Triiodophenyl)methanol are

summarized below.
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Property Value Source

CAS Number 52273-53-7 [1][2][3][4]

Molecular Formula C₇H₅I₃O [1][3][4][5]

Molecular Weight 485.83 g/mol [1][2][4]

Synonyms 3,4,5-Triiodobenzyl alcohol [3][4]

Purity ≥95% (Typical) [2]

Storage Temperature
2-8°C, Keep in dark place,

Sealed in dry
[1]

Note: Comprehensive data on properties such as melting point, boiling point, and solubility are

not readily available in public literature. Therefore, it should be handled as a solid compound

with unknown thermal decomposition characteristics and assumed to have low aqueous

solubility, typical for poly-iodinated aromatic compounds.

Hazard Identification and GHS Classification
(3,4,5-Triiodophenyl)methanol is classified as a hazardous substance. The "Warning" signal

word indicates a moderate level of hazard.[1] The specific Globally Harmonized System (GHS)

classifications demand stringent control measures in a laboratory setting.

Pictogram GHS Code Hazard Statement
Implication for
Handling

alt text H302 Harmful if swallowed [1]

H315 Causes skin irritation [6]

H319
Causes serious eye

irritation
[6]

H332 Harmful if inhaled [1]

H335
May cause respiratory

irritation
[1][6]
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Expert Analysis of Hazards:

Oral and Inhalation Toxicity (H302, H332): The "harmful" classification necessitates

preventing ingestion and inhalation. This is primarily achieved by using engineering controls

to contain the solid powder and avoiding hand-to-mouth contact.

Irritation (H315, H319, H335): As an irritant to skin, eyes, and the respiratory tract, direct

contact must be avoided. This informs the mandatory use of specific personal protective

equipment (PPE) and dictates that all manipulations of the solid compound must occur in a

well-ventilated enclosure to prevent inhalation of airborne dust.

Core Safety Protocols & Personal Protective
Equipment (PPE)
A systematic workflow is critical to minimize exposure. The following diagram and protocols

outline a self-validating system for handling (3,4,5-Triiodophenyl)methanol from receipt to

disposal.

Preparation & Handling Experiment & Cleanup

Receive & Inspect Container Store at 2-8°C in Dark, Dry Location
Verify Integrity

Prepare Workspace in Certified Fume Hood
Transfer to Lab

Weigh Compound (Minimize Dust)
Don Full PPE

Prepare Solution Conduct Experiment Decontaminate Glassware & Surfaces Segregate & Dispose of Hazardous Waste
Follow Local Regulations

Click to download full resolution via product page

Caption: Safe handling workflow for (3,4,5-Triiodophenyl)methanol.

Engineering Controls
The primary line of defense is to contain the hazard at its source.

Chemical Fume Hood: All work involving the solid compound, including weighing and

solution preparation, must be conducted in a certified chemical fume hood. This is non-

negotiable and directly addresses the inhalation hazard (H332/H335).[6]
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Safety Shower & Eyewash Station: An accessible and tested safety shower and eyewash

station must be available in the immediate work area.[6] This is a critical response measure

for the skin and eye irritation hazards (H315/H319).

Personal Protective Equipment (PPE)
PPE provides the final barrier between the researcher and the chemical.

Eye Protection: Chemical safety goggles with side-shields are mandatory to protect against

splashes and airborne dust.[6]

Hand Protection: Wear protective gloves (e.g., nitrile). Gloves must be inspected before use

and removed using the proper technique to avoid skin contact. Contaminated gloves must be

disposed of as hazardous waste.[7]

Skin and Body Protection: A lab coat or impervious clothing is required to protect against skin

contact.[6]

Respiratory Protection: If there is a risk of dust generation that cannot be controlled by a

fume hood, a suitable respirator must be worn.[7]

Recommended Handling Protocol (Weighing and
Solution Preparation)

Preparation: Don all required PPE before entering the designated work area. Ensure the

fume hood sash is at the appropriate height.

Staging: Place a weigh boat, spatula, and the sealed container of (3,4,5-
Triiodophenyl)methanol inside the fume hood.

Weighing: Carefully open the container inside the hood. Use gentle movements with the

spatula to transfer the solid to the weigh boat to minimize the generation of airborne dust.

Closing: Securely close the primary container immediately after weighing.

Solubilization: Place the weigh boat directly into the vessel that will be used for dissolution.

Add the solvent slowly to wet the powder and prevent it from becoming airborne.
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Cleanup: Wipe down the spatula and any affected surfaces inside the fume hood with a

suitable solvent-dampened cloth. Dispose of the cloth and any other contaminated

disposables as hazardous waste.

Post-Handling: Wash hands thoroughly with soap and water after removing gloves.[6]

Emergency Procedures and First Aid
Rapid and correct response to an exposure is critical.

Skin Contact (H315) Eye Contact (H319) Inhalation (H332/H335) Ingestion (H302)

Exposure Event

Remove Contaminated Clothing Immediately Rinse Cautiously with Water for Several Minutes Move Person to Fresh Air Rinse Mouth with Water

Wash with Plenty of Soap and Water

Seek Medical Attention if Irritation Persists

Remove Contact Lenses, if Present and Easy to Do

Continue Rinsing & Seek Immediate Medical Attention

Keep at Rest in a Position Comfortable for Breathing

Seek Medical Attention

DO NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid response flowchart for exposure incidents.

Accidental Release Measures
Evacuate: Evacuate non-essential personnel from the immediate area.[6]

Ventilate: Ensure the area is well-ventilated, but avoid actions that could disperse dust into

the air.

Contain: Prevent the spill from entering drains or water courses.[6]
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Clean-up:

For small spills, gently cover with an absorbent material.

Clean up spills in a manner that does not disperse dust. This can be achieved by gently

moistening with water before collection.[8]

Use non-sparking tools.

Collect the material and place it in a sealed, labeled container for hazardous waste

disposal.[8]

Decontaminate: Clean the spill area thoroughly.

Storage, Stability, and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, protected

from light.[1][6][8] The recommended storage temperature is between 2-8°C.[1] The product

should be stored locked up.[6]

Stability: The compound is expected to be stable under recommended storage conditions.[7]

Avoid conditions that could lead to decomposition, such as high heat.

Disposal: This material and its container must be disposed of as hazardous waste.[6] Follow

all federal, state, and local regulations. Do not allow the product to enter drains or the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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